Cas no 2640891-77-4 (2-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]-6-phenyl-2-azaspiro[3.3]heptane)

• Product Name: 2-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]-6-phenyl-2-azaspiro[3.3]heptane
• CAS No: 2640891-77-4
• MF: C₁₈H₁₉F₂N₃O
• MW: 331.35977101326
• CID: 5316814
• PubChem ID: 155800775
• Update Time: 2025-06-23

2-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]-6-phenyl-2-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• F6708-8486
• AKOS040717295
• 2640891-77-4
• 2-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]-6-phenyl-2-azaspiro[3.3]heptane

• Inchi： 1S/C18H19F2N3O/c1-22-9-14(15(21-22)16(19)20)17(24)23-10-18(11-23)7-13(8-18)12-5-3-2-4-6-12/h2-6,9,13,16H,7-8,10-11H2,1H3
• InChI Key： WAAJSJICMZAEIF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C(N1CC2(C1)CC(C1C=CC=CC=1)C2)=O)F

Computed Properties

• Exact Mass: 331.14961856g/mol
• Monoisotopic Mass: 331.14961856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.1Ų

Additional information on 2-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]-6-phenyl-2-azaspiro[3.3]heptane

Professional Introduction to Compound with CAS No. 2640891-77-4 and Product Name: 2-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]-6-phenyl-2-azaspiro[3.3]heptane

The compound identified by the CAS number 2640891-77-4 and the product name 2-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]-6-phenyl-2-azaspiro[3.3]heptane represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel scaffolds for therapeutic applications. This compound belongs to a class of heterocyclic spirocyclic structures that have garnered considerable attention due to their unique pharmacological properties and potential in drug discovery.

At the core of this compound's structure lies a spirocyclic framework, specifically a 2-azaspiro[3.3]heptane core, which is known for its rigid conformation and ability to mimic certain biological functionalities. The presence of a phenyl group at the 6-position and a pyrazole carboxylate moiety at the 2-position further enhances its molecular complexity and diversity. The difluoromethyl group incorporated into the pyrazole ring is particularly noteworthy, as it introduces fluorine atoms that can significantly modulate the compound's metabolic stability, lipophilicity, and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The pyrazole carboxylate moiety, in particular, has been shown to interact favorably with various enzymes and receptors, making it a valuable pharmacophore in drug design. The spirocyclic structure itself contributes to the compound's stability and reduces its susceptibility to rapid degradation, which is crucial for pharmaceutical applications.

In the context of current research, compounds with similar structural motifs have been explored for their potential in treating a wide range of diseases, including neurological disorders, cancer, and inflammatory conditions. The difluoromethyl group, for instance, has been extensively studied for its ability to enhance binding interactions by increasing metabolic stability and reducing ionization potential. This feature makes it particularly attractive for designing long-acting drugs that require minimal dosing frequency.

The phenyl group at the 6-position of the spirocyclic structure also plays a critical role in determining the compound's pharmacokinetic properties. Phenyl rings are known to contribute to lipophilicity, which can influence both absorption and distribution within the body. Additionally, they can participate in π-stacking interactions with biological targets, further enhancing binding affinity. These characteristics make this compound a promising candidate for further development in medicinal chemistry.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. The combination of a spirocyclic core with functional groups such as pyrazole carboxylate and difluoromethyl provides a rich scaffold for chemical modification. Researchers can systematically alter various parts of the molecule to optimize its pharmacological profile while maintaining its core structural integrity. This flexibility allows for the exploration of multiple therapeutic pathways simultaneously.

Recent studies have also highlighted the importance of fluorinated heterocycles in medicinal chemistry. Fluorine atoms can significantly alter electronic properties, influencing reactivity and binding interactions. In particular, fluorinated pyrazoles have been shown to exhibit enhanced binding affinity to enzymes such as kinases and proteases, which are often targeted in anticancer therapies. The difluoromethyl-pyrazole moiety in this compound is expected to exhibit similar properties, making it a valuable tool for developing novel therapeutics.

The spirocyclic framework itself offers additional advantages beyond mere structural rigidity. Spirocycles are known to exhibit unique conformational preferences that can be exploited to improve drug-like properties such as solubility and bioavailability. Furthermore, spirocyclic structures often exhibit lower toxicity profiles compared to acyclic analogs due to their reduced propensity for off-target interactions. These features make them particularly attractive for pharmaceutical development.

In conclusion, the compound with CAS number 2640891-77-4 and product name 2-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]-6-phenyl-2-azaspiro[3.3]heptane represents a significant advancement in medicinal chemistry. Its unique structural features, including the spirocyclic core, pyrazole carboxylate moiety, difluoromethyl group, and phenyl substituent, make it a promising candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential applications in treating various diseases, leveraging computational methods and experimental validation to optimize its pharmacological properties.